Withanolides and derivatives
Withanolides and their derivatives are a diverse group of naturally occurring triterpenoid saponins predominantly found in Withania species, most notably in *Withania somnifera* (Ashwagandha). These bioactive compounds have garnered significant interest due to their potential health benefits. Withanolides exhibit a wide range of pharmacological activities, including anti-inflammatory, antioxidant, and adaptogenic effects. They are believed to contribute to the stress-relieving properties of Ashwagandha by modulating stress-responsive pathways in the body.
Structural modifications of withanolides have led to the development of numerous derivatives aimed at enhancing their therapeutic potential while minimizing side effects. These derivatives can be tailored to improve solubility, bioavailability, and specific pharmacological activities. Ongoing research focuses on understanding the mechanisms of action of these compounds and developing them into promising therapeutics for various conditions such as anxiety, neurodegenerative disorders, and immune modulation.
The chemical diversity within withanolides and their derivatives makes them valuable tools in both traditional medicine and modern drug discovery efforts.

Structure | Chemical Name | CAS | MF |
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Taccalonolide AJ | 1349904-82-0 | C34H44O14 |
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4beta-Hydroxywithanolide E | 54334-04-2 | C28H38O8 |
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Withanone | 27570-38-3 | C28H38O6 |
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(1S,2R,5S,6S,7R,9R,11R,12R,15S,16S)-15-[(1S)-1-[(2R)-4,5-dimethyl-6-oxo-2,3-dihydropyran-2-yl]-1-hydroxyethyl]-5,6,12,15-tetrahydroxy-2,16-dimethyl-8-oxapentacyclo[9.7.0.02,7.07,9.012,16]octadecan-3-one Create Date: 2015-12-18 | 1198400-52-0 | C28H40O9 |
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Physaminimin C | 1582259-03-7 | C28H38O8 |
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Physaminimin N | 2131235-87-3 | C28H36O8 |
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(4β,5β,6α,22R)-4,5,6,27-Tetrahydroxy-22,26-epoxyergosta-2,24-diene-1,26-dione | 173614-88-5 | C28H40O7 |
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4-Dehydrowithaferin A | 6850-30-2 | C28H36O6 |
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Dihydrowithaferin A | 5589-41-3 | C28H40O6 |
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Daturametelin I | 904667-65-8 | C34H48O10 |
Related Literature
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1. Notes
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Yuuka Fukui,Megumi Fukuda,Keiji Fujimoto J. Mater. Chem. B, 2018,6, 781-788
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A. Fucikova,J. Valenta,I. Pelant,M. Hubalek Kalbacova,A. Broz,B. Rezek,A. Kromka,Z. Bakaeva RSC Adv., 2014,4, 10334-10342
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Stephen P. Lathrop,Mohammad Movassaghi Chem. Sci., 2014,5, 333-340
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Lihua Xu,Qiong Wang,Yan Liu,Songsen Fu,Shaohua Huang,Biling Huang Analyst, 2023,148, 4548-4556
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Chao Zhang,Mengrui Zhang,Hongyu Shi,Qingdao Zeng,Dongdi Zhang,Yaqing Zhao,Yuan Wang,Pengtao Ma,Jingping Wang,Jingyang Niu Chem. Commun., 2018,54, 5458-5461
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Takeshi Morita,Hitomi Okada,Taisei Yamada,Ryo Hidaka,Kazuyuki Niitsuma,Yuzo Kitazawa,Kenjirou Higashi Phys. Chem. Chem. Phys., 2022,24, 26575-26582
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